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Compound of Interest

Compound Name:
3-Methoxy-5-methylbenzoyl

chloride

CAS No.: 96227-40-6

Cat. No.: B1339416

Get Quote

Executive Summary & Chemical Identity
3-Methoxy-5-methylbenzoyl chloride (CAS: 96227-40-6) is a specialized acyl chloride

intermediate used primarily in the synthesis of heterocycles, pharmaceutical pharmacophores

(e.g., benzamides), and agrochemicals.[1][2][3] It is derived from 3-methoxy-5-methylbenzoic

acid (CAS: 62089-34-3).[4][5][6]

As an electrophilic acylating agent, its "solubility" is a function of both physical dissolution and

chemical stability. This guide categorizes solvents into Inert Carriers (true solvents) and

Reactive Media (where the compound degrades or derivatizes).
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Property Data Source/Note

CAS Number 96227-40-6 [BLD Pharm, 2025]

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol

Physical State Liquid or Low-Melting Solid Analog comparison*

Boiling Point (Est.) 130–140 °C @ 15 mmHg
Extrapolated from 3-methoxy

analog

Density (Est.) ~1.18–1.21 g/mL
Extrapolated from benzoyl

chlorides

*Note: 3-Methoxybenzoyl chloride (CAS 1711-05-3) is a liquid (bp 123°C/15mmHg). The

addition of a methyl group typically elevates the boiling point and lipophilicity.

Solubility & Solvent Compatibility Data
The solubility of 3-methoxy-5-methylbenzoyl chloride cannot be decoupled from its reactivity.

It reacts violently with nucleophiles (water, alcohols, amines).

Table 1: Solvent Compatibility Matrix
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Solvent Class Specific Solvent Solubility Behavior Operational Status

Chlorinated
Dichloromethane

(DCM)
High (>100 mg/mL)

Recommended

(Synthesis/Workup)

Chlorinated Chloroform (CHCl₃) High (>100 mg/mL) Recommended

Aromatic Toluene High
Recommended

(Azeotropic drying)

Ethers THF (Anhydrous) High
Recommended (with

caution*)

Ethers Diethyl Ether Moderate-High
Recommended

(Precipitation)

Esters Ethyl Acetate High
Conditional (Must be

dry)

Protic Water
Decomposes

(Hydrolysis)
INCOMPATIBLE

Alcohols Methanol / Ethanol
Decomposes

(Alcoholysis)
INCOMPATIBLE

Amines Pyridine / Et₃N Soluble + Reactive
Reagent (Acyl

transfer)

*Caution: THF can polymerize with strong Lewis acids; ensure the acid chloride is free of

excess thionyl chloride before dissolving in THF.

Graphviz Diagram: Solvent Selection Decision Tree
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Select Solvent for
3-Methoxy-5-methylbenzoyl Chloride

Is the solvent Protic?
(Contains -OH, -NH?)

STOP: Rapid Decomposition
(Hydrolysis/Alcoholysis)

Yes (Water, MeOH)

Is the solvent Anhydrous?

No (DCM, Toluene)

Protocol: Dry over
Molecular Sieves (3Å/4Å)

No

Safe for Dissolution

Yes

Click to download full resolution via product page

Caption: Logical workflow for determining solvent suitability to prevent unintended degradation.

Experimental Protocols
Protocol A: Synthesis & Solubilization (Self-Validating)
This protocol describes generating the acid chloride from its precursor, 3-methoxy-5-

methylbenzoic acid (CAS 62089-34-3), and preparing a stock solution.

Reagents:

3-Methoxy-5-methylbenzoic acid (1.0 eq)

Thionyl Chloride (SOCl₂) (1.5–2.0 eq)
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DMF (Catalytic, 1-2 drops)

Solvent: Toluene (Anhydrous)

Step-by-Step Workflow:

Setup: Flame-dry a 2-neck round bottom flask under N₂ atmosphere.

Charging: Add 3-methoxy-5-methylbenzoic acid and anhydrous Toluene (5 mL/g).

Activation: Add SOCl₂ dropwise followed by catalytic DMF.

Observation: Vigorous gas evolution (SO₂ + HCl) confirms initiation.

Reaction: Heat to 80°C for 2–3 hours.

Endpoint: Solution becomes clear; gas evolution ceases.

Purification (Critical): Concentrate under reduced pressure. Add fresh Toluene and re-

concentrate (2x) to azeotropically remove residual SOCl₂ and HCl.

Solubilization: Dissolve the resulting oil/solid in anhydrous DCM or THF for downstream

applications.

Protocol B: Quenching & Disposal
Do not pour directly into water.

Dilute waste stream with DCM.

Slowly add to a stirred, ice-cold solution of 10% NaOH or saturated NaHCO₃.

Verify pH > 8 before disposal.

Mechanistic Insights
Hydrolytic Instability
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The methoxy (-OCH₃) and methyl (-CH₃) groups on the benzene ring are electron-donating

groups (EDGs).

Electronic Effect: They increase electron density on the carbonyl carbon relative to

unsubstituted benzoyl chloride.

Consequence: While this theoretically makes the carbonyl less electrophilic, the compound

remains highly reactive toward water due to the excellent leaving group ability of the chloride

ion (Cl⁻).

Mechanism: Water attacks the carbonyl carbon -> Tetrahedral intermediate -> Elimination of

HCl -> Formation of Benzoic Acid.

Graphviz Diagram: Hydrolysis Mechanism

3-Methoxy-5-methylbenzoyl
Chloride

Tetrahedral
Intermediate

+ H₂O

H₂O (Nucleophile)

3-Methoxy-5-methylbenzoic Acid
+ HCl

- Cl⁻

Click to download full resolution via product page

Caption: Mechanism of decomposition in protic solvents, regenerating the parent acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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